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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the multi-generational atmospheric

oxidation of α-pinene, a major biogenic volatile organic compound, leading to the formation of

pinic acid. Pinic acid is a significant component of secondary organic aerosols (SOA), which

have implications for air quality, climate, and human health. This document details the core

chemical mechanisms, presents quantitative data from chamber studies, outlines experimental

methodologies, and provides visual representations of the key processes.

Introduction to Pinic Acid Formation
Pinic acid (C₉H₁₄O₄) is a dicarboxylic acid formed in the atmosphere through the complex,

multi-generational oxidation of α-pinene.[1][2] This process is primarily initiated by reactions

with key atmospheric oxidants: ozone (O₃), the hydroxyl radical (·OH), and the nitrate radical

(NO₃).[1][3] The initial oxidation of α-pinene breaks its double bond, leading to a cascade of

reactions that produce a variety of oxygenated products, including pinonic acid, which can be

further oxidized to form pinic acid.[1][4] These reactions contribute significantly to the

formation of SOA.[1][5]

Chemical Oxidation Pathways
The formation of pinic acid from α-pinene is not a single-step reaction but a multi-generational

process involving several intermediate species. The specific pathways are highly dependent on

the primary oxidant.
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Ozonolysis of α-Pinene
The reaction of α-pinene with ozone is a critical pathway for the formation of pinic acid,

particularly in the formation of SOA.[4][6][7] The ozonolysis of α-pinene proceeds through the

formation of a primary ozonide, which rapidly decomposes into a Criegee intermediate (CI) and

a carbonyl compound. For α-pinene, two Criegee intermediates are formed, CI1 and CI2.[4]

While pinonic acid can be formed from both CI1 and CI2, pinic acid is generated

predominantly through the decomposition of CI2.[4]

The following diagram illustrates the simplified ozonolysis pathway:

α-Pinene Primary Ozonide+ O3

O3

Criegee Intermediate (CI2) Pinic AcidDecomposition
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OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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